molecular formula C8H18N4OSi B8752113 1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-1,2,4-triazol-3-amine CAS No. 921760-98-7

1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-1,2,4-triazol-3-amine

Cat. No. B8752113
CAS RN: 921760-98-7
M. Wt: 214.34 g/mol
InChI Key: FDYBRMAUMVTGHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C8H18N4OSi and its molecular weight is 214.34 g/mol. The purity is usually 95%.
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properties

CAS RN

921760-98-7

Molecular Formula

C8H18N4OSi

Molecular Weight

214.34 g/mol

IUPAC Name

1-(2-trimethylsilylethoxymethyl)-1,2,4-triazol-3-amine

InChI

InChI=1S/C8H18N4OSi/c1-14(2,3)5-4-13-7-12-6-10-8(9)11-12/h6H,4-5,7H2,1-3H3,(H2,9,11)

InChI Key

FDYBRMAUMVTGHZ-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCOCN1C=NC(=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(4H-[1,2,4]Triazol-3-yl)-isoindole-1,3-dione (1.60 g, 7.48 mmol) was dissolved in DMF (16 ml) and NaH (55% in oil, 500 mg, 11.5 mmol) and SEMCl (2.00 g, 12.0 mmol) was added thereto at room temperature. After stirring at 50° C. for 5 h, the reaction mixture was diluted with EtOAc. The mixture was poured into diluted HCl aq. and the organic layer was washed with brine, dried over MgSO4. The desiccant was removed through filtration and the filtrate was concentrated under reduced pressure. The residue was dissolved in THF (16 ml) and MeOH (16 ml), and hydrazine hydrate (561 mg, 11.2 mmol) was added thereto. After stirred at room temperature for 15 h, the mixture was concentrated in vacuo. The residue was suspended in EtOAc and the desiccant was removed through filtration and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/EtOAc=5/5 to 0/10) to obtain the intended compound as a colorless solid.
Quantity
1.6 g
Type
reactant
Reaction Step One
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Quantity
16 mL
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solvent
Reaction Step One
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Quantity
500 mg
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reactant
Reaction Step Two
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Quantity
2 g
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reactant
Reaction Step Two
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
561 mg
Type
reactant
Reaction Step Five
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Quantity
16 mL
Type
solvent
Reaction Step Five

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